Cas no 147539-21-7 (3-Pyridinamine,N-(1-methylethyl)-2-(1-piperazinyl)-)

3-Pyridinamine,N-(1-methylethyl)-2-(1-piperazinyl)- Properties

Names and Identifiers

• 3-Pyridinamine,N-(1-methylethyl)-2-(1-piperazinyl)-
• 3-PYRIDYLAMINE, N-(1-METHYLETHYL)-2-(1-PIPERAZINYL)-,DIHYDROCHLORIDE MONOHYDRATE
• N-isopropyl-2-(piperazin-1-yl)pyridin-3-amine
• 3-isopropylamino-2-piperazinylpyridine
• dihydrochloride,monohydrate
• ISOPROPYL[2-(PIPERAZIN-1-YL)-3-PYRIDYL]AMINE
• N-Isopropyl[2-(piperazin-1-yl)-3-pyridyl]amine
• N-(1-Methylethyl)-2-(1-Piperazinyl)-3-Pyridinamine
• 3-Pyridinamine, N-(1-methylethyl)-2-(1-piperazinyl-), dihydrochloride,monohydrate
• 2-piperazin-1-yl-N-propan-2-ylpyridin-3-amine
• 3-PYRIDYLAMINE,N-(1-METHYLETHYL)-2-(1-PIPERAZINYL)-,DIHYDROCHLORIDEMONOHYDRATE
• 2-(Piperazin-1-yl)-N-(propan-2-yl)pyridin-3-amine
• DTXSID20933144
• B8JI0GST1M
• 1-[3-(N-isopropyl)amino-2-pyridinyl]piperazine
• U-88703
• (3-N-Isopropylamino-2-piperazinyl)pyridine
• 1-[3-(1-methylethylamino)-2-pyridinyl]piperazine
• 147539-21-7
• UNII-B8JI0GST1M
• 1 -[3-(1-Methylethylamino)-2-pyridinyl]piperazine
• COALJHRGWIXLFP-UHFFFAOYSA-N
• SCHEMBL2299768
• 3-Pyridinamine, N-(1-methylethyl)-2-(1-piperazinyl)-
• AKOS015911817
• 2-piperazinyl-3-(isopropylamino)pyridine
• N-Isopropyl-2(1-piperazinyl)-3-pyridinamine
• +Expand

• InChIKey： COALJHRGWIXLFP-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H20N4/c1-10(2)15-11-4-3-5-14-12(11)16-8-6-13-7-9-16/h3-5,10,13,15H,6-9H2,1-2H3
• SMILES： CC(NC1=CC=CN=C1N1CCNCC1)C

Computed Properties

• Exact Mass: 310.13300
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 310.133
• Heavy Atom Count: 19
• Complexity: 201
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• XLogP3: 1.4
• Topological Polar Surface Area: 41.2A^2

Experimental Properties

• LogP: 3.31800
• PSA: 49.42000